Cas no 656825-80-8 (1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
• CAS No: 656825-80-8
• MF: C₈H₇BrF₆N₂O
• MW: 341.048402070999
• CID: 1690927
• Update Time: 2024-09-02

1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
• 1H-Pyrazole, 4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-

• Inchi： 1S/C8H7BrF6N2O/c1-17-6(18-3-7(10,11)12)4(2-9)5(16-17)8(13,14)15/h2-3H2,1H3
• InChI Key： CURWCLNZHJTCHP-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC(F)(F)F)=C(CBr)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 339.96461

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 260.9±40.0 °C(Predicted)
• PSA: 27.05
• pka: -1.76±0.10(Predicted)